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Compound of Interest

Compound Name: 3,3-Dimethoxypropanenitrile

Cat. No.: B1201781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties and

chemical stability of 3,3-Dimethoxypropanenitrile (CAS No. 57597-62-3). This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and other areas of chemical synthesis, offering critical data and procedural

insights to ensure the safe and effective handling and application of this versatile compound.

Core Physical Properties
3,3-Dimethoxypropanenitrile, also known as cyanoacetaldehyde dimethyl acetal, is a

colorless to pale yellow liquid.[1] It is a key intermediate in various organic syntheses,

particularly in the preparation of pharmaceutical and agrochemical compounds.[2][3] A

summary of its key physical properties is presented in Table 1. It is important to note that some

variations in reported values exist across different suppliers, which may be attributed to

differences in measurement conditions and sample purity.

Table 1: Physical Properties of 3,3-Dimethoxypropanenitrile
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Property Value Source(s)

Molecular Formula C₅H₉NO₂ [1][4][5]

Molecular Weight 115.13 g/mol [1][4][5]

Boiling Point
92.5 °C at 30 mmHg178 - 180

°C136 °C152 °C195 °C
[4][5][6][1][4][2][7]

Density
1.026 g/mL at 25 °C1.036

g/cm³0.95 g/cm³1.01 g/cm³
[4][5][6][8][1][4][2]

Refractive Index (n²⁰/D)
1.4141.419 - 1.4211.4130 -

1.4150
[4][6][1][8]

Melting Point -52 °C [4]

Flash Point
71 °C (160 °F)83 °C (181.4

°F)182 °F
[1][7][2][4]

Solubility

Slightly soluble in water.

Soluble in many organic

solvents such as ethanol and

ether.

[1][2][4]

Appearance Colorless to pale yellow liquid [1][5]

Chemical Stability and Handling
Proper storage and handling of 3,3-Dimethoxypropanenitrile are crucial to maintain its

integrity and ensure laboratory safety.

Storage and Stability
3,3-Dimethoxypropanenitrile should be stored in a cool, dry, and well-ventilated area, away

from sources of heat, sparks, and open flames.[4][5][7] The recommended storage temperature

is between 2-8°C.[4] To prevent decomposition and reaction with atmospheric moisture, it

should be kept in a tightly sealed container.[4]

Incompatibilities
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This compound is incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

Contact with these substances should be avoided to prevent potentially vigorous reactions.

Hazardous Reactions
Information regarding specific hazardous reactions of 3,3-Dimethoxypropanenitrile is limited.

However, like other nitriles, it may undergo hydrolysis under acidic or basic conditions.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3,3-
Dimethoxypropanenitrile are not extensively available in the public domain. However,

standard methodologies, as outlined below, are typically employed for such characterizations.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is distillation.

Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle

Receiving flask

Procedure:

Place a sample of 3,3-Dimethoxypropanenitrile in the distillation flask along with a few

boiling chips.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.
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Begin heating the flask gently.

Record the temperature at which the liquid is consistently boiling and condensing in the

condenser. This temperature is the boiling point. For measurements at reduced pressure, a

vacuum pump and a manometer are required.

Determination of Density
Density is the mass per unit volume of a substance. It is typically measured using a

pycnometer or a digital density meter.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath for temperature control

Procedure:

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with distilled water and place it in a water bath at a constant temperature

(e.g., 25 °C) until it reaches thermal equilibrium.

Record the mass of the pycnometer filled with water.

Empty and dry the pycnometer, then fill it with 3,3-Dimethoxypropanenitrile.

Bring the filled pycnometer to the same constant temperature in the water bath.

Record the mass of the pycnometer filled with the sample.

Calculate the density of the sample using the known density of water at that temperature.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and is measured using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of 3,3-Dimethoxypropanenitrile onto the prism.

Close the prism and allow the sample to reach the desired temperature (e.g., 20 °C) by

circulating water from the constant temperature bath.

Adjust the refractometer to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.

Read the refractive index from the scale.

Visualizations
To aid in the understanding of the application and quality control of 3,3-
Dimethoxypropanenitrile, the following diagrams are provided.
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Caption: A simplified workflow illustrating the synthesis of 3,3-Dimethoxypropanenitrile and its

primary applications.
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Caption: A typical quality control workflow for 3,3-Dimethoxypropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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